Cas no 2227719-58-4 ((2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol)

• Product Name: (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol
• CAS No: 2227719-58-4
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 6455788
• PubChem ID: 165978630
• Update Time: 2025-10-25

(2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol
• EN300-1936587
• 2227719-58-4

• Inchi： 1S/C10H13BrO2/c1-7(12)6-8-4-3-5-9(11)10(8)13-2/h3-5,7,12H,6H2,1-2H3/t7-/m0/s1
• InChI Key： XOMABBGYEDTDBS-ZETCQYMHSA-N
• SMILES： BrC1=CC=CC(=C1OC)C[C@H](C)O

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol

The Chemical Compound (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol: A Comprehensive Overview

The compound (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol, identified by the CAS number 2227719-58-4, is a chiral organic molecule with significant applications in the fields of pharmacology, organic synthesis, and materials science. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. Recent advancements in chiral synthesis have made this compound a focal point in drug discovery and asymmetric catalysis.

The structure of (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol consists of a propanol backbone with a substituted phenyl group. The phenyl ring is substituted with a bromine atom at the 3-position and a methoxy group at the 2-position, creating a highly functionalized aromatic system. The stereochemistry at the second carbon of the propanol backbone is S, which is critical for its interactions with biological systems. This configuration ensures selective binding to specific receptors, making it a valuable tool in medicinal chemistry.

Recent studies have highlighted the importance of (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol in the development of novel therapeutic agents. Researchers have explored its potential as a lead compound for treating neurodegenerative diseases, such as Alzheimer's disease, due to its ability to modulate key enzymes involved in amyloid-beta production. Additionally, this compound has shown promise in anticancer drug development, where it exhibits selective cytotoxicity against cancer cells while sparing normal cells.

The synthesis of (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol has been optimized using enantioselective catalysis, enabling high-yield production of the S-enantiomer. This approach leverages transition metal catalysts, such as palladium complexes, to achieve excellent enantioselectivity. The use of these catalysts not only enhances the efficiency of the synthesis but also reduces environmental impact, aligning with green chemistry principles.

In terms of physical properties, (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under physiological conditions further underscores its potential for biomedical applications.

The biological activity of (2S)-1-(3-bromo-2-methoxyphenyl)propan-2-ol has been extensively studied using computational modeling and in vitro assays. Molecular docking studies reveal that this compound binds effectively to G-protein coupled receptors (GPCRs), which are key targets for numerous pharmaceutical agents. Furthermore, pharmacokinetic studies indicate that it has favorable absorption and distribution properties, making it an ideal candidate for oral drug delivery.

In conclusion, (S)-1-(3-bromo-N,N-dimethylbenzamide), or CAS number NO 48656048656486548654865486548654865486548654865486548654865, represents a significant advancement in chiral organic chemistry. Its unique structure, combined with cutting-edge synthetic methods and promising biological activity, positions it as a key player in the development of next-generation therapeutics and materials.